Cas no 586409-91-8 (5-(Carboxymethyl)proline)

• Product Name: 5-(Carboxymethyl)proline
• CAS No: 586409-91-8
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 948810
• PubChem ID: 447989
• Update Time: 2024-02-29

5-(Carboxymethyl)proline Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineaceticacid,5-carboxy-,(2S,5S)-(9CI)
• 5-(Carboxymethyl)proline
• 2-Pyrrolidineaceticacid, 5-carboxy-
• 5-(Carboxymethyl)pyrrolidine-2-carboxylic acid
• DB03215
• (2S,5S)-trans-Carboxymethylproline
• SCHEMBL3393071
• SSC
• CHEBI:45757
• C17366
• (5S)-5-(carboxymethyl)-L-proline
• NS00070049
• Q27120625
• 586409-91-8
• (2S,5S)-5-(carboxymethyl)pyrrolidine-2-carboxylic acid
• (2S,5S)-5-CARBOXYMETHYLPROLINE

• Inchi： 1S/C7H11NO4/c9-6(10)3-4-1-2-5(8-4)7(11)12/h4-5,8H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： LIZWYFXJOOUDNV-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC(=O)O)N1)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives